Methyl 4-{[4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanoyl]amino}benzoate

• Molecular Formula: C20H19N3O4
• Molecular Weight: 365.4 g/mol
• IUPAC Name: methyl 4-[4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanoylamino]benzoate
• InChI: InChI=1S/C20H19N3O4/c1-26-20(25)15-10-12-16(13-11-15)21-17(24)8-5-9-18-22-19(23-27-18)14-6-3-2-4-7-14/h2-4,6-7,10-13H,5,8-9H2,1H3,(H,21,24)
• InChI Key: BAODMPSEPADIRW-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CCCC2=NC(=NO2)C3=CC=CC=C3

Description

Methyl 4-{[4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanoyl]amino}benzoate, also known as PBDT, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. PBDT is a derivative of benzoic acid and has a molecular formula of C25H23N3O4.

Mechanism of Action

The mechanism of action of Methyl 4-{[4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanoyl]amino}benzoate is not fully understood. However, it is believed that Methyl 4-{[4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanoyl]amino}benzoate binds to specific receptors in the body, leading to changes in cellular signaling pathways. This, in turn, leads to various physiological and biochemical effects.
Biochemical and Physiological Effects:
Methyl 4-{[4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanoyl]amino}benzoate has been shown to have various biochemical and physiological effects. Studies have shown that Methyl 4-{[4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanoyl]amino}benzoate can induce apoptosis (programmed cell death) in cancer cells, making it a potential candidate for cancer therapy. Methyl 4-{[4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanoyl]amino}benzoate has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of Methyl 4-{[4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanoyl]amino}benzoate is its strong fluorescence properties, making it an ideal candidate for use in imaging applications. However, Methyl 4-{[4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanoyl]amino}benzoate also has some limitations. For example, Methyl 4-{[4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanoyl]amino}benzoate is relatively expensive to synthesize, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research on Methyl 4-{[4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanoyl]amino}benzoate. One potential direction is the development of new synthetic methods for Methyl 4-{[4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanoyl]amino}benzoate that are more cost-effective and efficient. Another potential direction is the exploration of Methyl 4-{[4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanoyl]amino}benzoate's potential applications in the field of cancer therapy. Additionally, further research is needed to fully understand the mechanism of action of Methyl 4-{[4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanoyl]amino}benzoate and its potential applications in various scientific fields.
In conclusion, Methyl 4-{[4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanoyl]amino}benzoate is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. Methyl 4-{[4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanoyl]amino}benzoate exhibits strong fluorescence properties, making it an ideal candidate for use in imaging applications. Further research is needed to fully understand the potential applications of Methyl 4-{[4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanoyl]amino}benzoate and its mechanism of action.

Synthesis Methods

The synthesis of Methyl 4-{[4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanoyl]amino}benzoate involves the reaction of 4-aminobenzoic acid with 3-phenyl-1,2,4-oxadiazole-5-carboxylic acid and 4-bromobutanoyl chloride in the presence of a base. The resulting product is then treated with methyl iodide to obtain the final product, Methyl 4-{[4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanoyl]amino}benzoate.

Scientific Research Applications

Methyl 4-{[4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanoyl]amino}benzoate has been studied extensively for its potential applications in various scientific fields. One of the most significant applications of Methyl 4-{[4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanoyl]amino}benzoate is in the field of fluorescence imaging. Methyl 4-{[4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanoyl]amino}benzoate exhibits strong fluorescence properties, making it an ideal candidate for use in imaging applications.